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Compound of Interest

Compound Name: Bromodiiodomethane

Cat. No.: B041894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts

Service (CAS) number and detailed safety data for bromodiiodomethane. The following

sections present quantitative data, experimental protocols, and a visual representation of safety

information to ensure safe handling and use in a laboratory setting.

Chemical Identification and Properties
Bromodiiodomethane is a trihalomethane with the chemical formula CHBrI₂.[1] It is

recognized by the CAS Registry Number 557-95-9.[1][2][3]

Quantitative Data Summary
The physical and chemical properties of bromodiiodomethane are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula CHBrI₂ [1][2][3]

Molar Mass 346.73 g/mol [1]

Appearance Light yellow solid [1]

Melting Point 49 °C (120 °F; 322 K) [1]

Boiling Point 221.5 °C (430.7 °F; 494.6 K) [1][3]

Density 3.6 g/cm³ [1][3]

Flash Point 87.8 °C [1][3]

Solubility Soluble in water [1]

Safety and Hazard Information
The safe handling of bromodiiodomethane is critical due to its potential hazards. This section

outlines the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

information.

GHS Hazard Statements
Based on available safety data, bromodiiodomethane is associated with the following

hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements
To mitigate the risks associated with bromodiiodomethane, the following precautionary

measures should be followed:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Experimental Protocols
Adherence to strict experimental protocols is essential when working with

bromodiiodomethane to ensure personnel safety and experimental integrity.

Handling and Storage
Engineering Controls: Handle bromodiiodomethane in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials. The substance is light-sensitive and should be stored in an amber

vial or otherwise protected from light.

First Aid Measures
In the event of exposure, the following first aid procedures should be followed immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Wash contaminated clothing before reuse. Seek

medical attention if irritation develops or persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Safety Hazard and Handling Workflow
The following diagram illustrates the logical relationship between the hazards of

bromodiiodomethane and the necessary safety precautions.
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Identified Hazards Personal Protective Equipment (PPE) Exposure Response

Causes skin irritation Wear protective gloves (P280)

Causes serious eye irritation Wear eye protection (P280)

May cause respiratory irritation Use in a well-ventilated area (P271)

IF ON SKIN: Wash with plenty of water (P302 + P352)

IF IN EYES: Rinse cautiously with water (P305 + P351 + P338)

IF INHALED: Move to fresh air (P304 + P340)

Click to download full resolution via product page

Safety workflow for Bromodiiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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